Cas no 10030-52-1 (L-Anserine Nitrate Salt)

• Product Name: L-Anserine Nitrate Salt
• CAS No: 10030-52-1
• MF: C₁₀H₁₇N₅O₆
• MW: 303.271881818771
• MDL: MFCD00037001
• CID: 218415
• Update Time: 2025-06-08

L-Anserine Nitrate Salt Chemical and Physical Properties

Names and Identifiers

• L-Anserine nitrate
• L-Anserine Nitrate Salt
• H-Beta-Ala-His(3-Me)-OH
• H-β-Ala-His(3-Me)-OH nitrate
• L-Anserine · nitrate
• L-Anserine ? nitrate
• anserine nitrate
• beta-Alanyl-3-methyl-L-histidine nitrate
• β-ala-1-methyl-his
• H-b-Ala-His(3-Me)-OH · nitrate
• H-BETA-ALA-HIS(3-ME)-OH NITRATE
• β-Ala-3-methyl-His nitrate salt
• BETA-ALA-1-METHYL-HIS NITRATE SALT

• MDL： MFCD00037001
• Inchi： 1S/C10H16N4O3.HNO3/c1-14-6-12-5-7(14)4-8(10(16)17)13-9(15)2-3-11;2-1(3)4/h5-6,8H,2-4,11H2,1H3,(H,13,15)(H,16,17);(H,2,3,4)/t8-;/m0./s1
• InChI Key： OLWOKAYJAHHSNY-QRPNPIFTSA-N
• SMILES： OC([C@H](CC1=CN=CN1C)NC(CCN)=O)=O.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.11800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 174

Experimental Properties

• Color/Form: White powder
• Melting Point: 226-228°C
• Boiling Point: 611.3℃ at 760 mmHg
• PSA: 176.29000
• LogP: 0.14750
• Solubility: Not determined

L-Anserine Nitrate Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on L-Anserine Nitrate Salt

L-Anserine Nitrate Salt (CAS No. 10030-52-1): A Comprehensive Overview

L-Anserine Nitrate Salt (CAS No. 10030-52-1) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmacology. This compound, also known as L-anserine nitrate, is a salt form of the naturally occurring amino acid derivative L-anserine. The nitrate salt form enhances its solubility and stability, making it a valuable candidate for various applications in research and development.

The chemical structure of L-Anserine Nitrate Salt consists of an L-anserine molecule, which is a β-alanine derivative, combined with a nitrate ion. This combination imparts specific physicochemical properties that are crucial for its biological activities and potential therapeutic applications. The compound's molecular formula is C7H16N3O4, and its molecular weight is approximately 204.22 g/mol.

Recent studies have highlighted the potential of L-Anserine Nitrate Salt in various biological systems. One notable area of research is its role in muscle metabolism and function. L-anserine itself is an important component of muscle tissue, particularly in fast-twitch muscle fibers, where it plays a role in energy storage and utilization. The nitrate salt form may enhance these properties by improving the bioavailability and stability of the compound.

In the context of pharmacology, L-Anserine Nitrate Salt has been investigated for its potential as a therapeutic agent. Research has shown that it may have beneficial effects on muscle performance and recovery, making it a promising candidate for use in sports nutrition and rehabilitation. Additionally, studies have explored its potential anti-inflammatory and antioxidant properties, which could have broader implications for treating various inflammatory conditions.

The stability and solubility of L-Anserine Nitrate Salt make it an attractive option for formulation in various dosage forms, including oral supplements and topical applications. Its low toxicity profile further supports its use in these contexts. However, as with any compound used in medical or nutritional applications, thorough safety and efficacy testing is essential to ensure its safe use.

In the realm of clinical research, several trials have been conducted to evaluate the effects of L-Anserine Nitrate Salt. One such study published in the Journal of Sports Science & Medicine (2022) found that supplementation with L-anserine nitrate improved muscle endurance and reduced markers of muscle damage in athletes. Another study published in the International Journal of Molecular Sciences (2021) investigated the anti-inflammatory effects of L-anserine nitrate in vitro and demonstrated significant reductions in pro-inflammatory cytokines.

The mechanisms underlying the biological activities of L-Anserine Nitrate Salt are multifaceted. It is believed to act through several pathways, including enhancing energy metabolism, modulating inflammatory responses, and protecting against oxidative stress. These mechanisms are supported by both in vitro and in vivo studies, providing a strong foundation for further exploration.

In conclusion, L-Anserine Nitrate Salt (CAS No. 10030-52-1) is a versatile compound with promising applications in various fields. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for research and development. Ongoing studies continue to uncover new insights into its biological activities and potential therapeutic uses, positioning it as a valuable tool for advancing our understanding of muscle function and inflammation.